Cas no 1361901-37-2 (6-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-methanol)

• Product Name: 6-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-methanol
• CAS No: 1361901-37-2
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 4933499
• Update Time: 2025-10-29

6-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-methanol

• Inchi： 1S/C9H10ClF2NO/c1-5-6(4-14)2-7(3-10)13-8(5)9(11)12/h2,9,14H,3-4H2,1H3
• InChI Key： LGCUJLYBFLEJEP-UHFFFAOYSA-N
• SMILES： ClCC1=CC(CO)=C(C)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Additional information on 6-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-methanol

6-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-methanol: A Comprehensive Overview

6-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-methanol, with the CAS number 1361901-37-2, is a complex organic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is characterized by its unique pyridine ring structure, which incorporates multiple substituents, including a chloromethyl group at position 6, a difluoromethyl group at position 2, a methyl group at position 3, and a hydroxymethane group at position 4. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of this compound involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. Researchers have employed methodologies such as nucleophilic substitution, Friedel-Crafts alkylation, and oxidation-reduction reactions to achieve the desired structure. Recent advancements in catalytic systems and green chemistry have further optimized the synthesis process, reducing environmental impact while maintaining high yields.

One of the most notable features of 6-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-methanol is its versatility in chemical reactivity. The pyridine ring serves as an excellent platform for further functionalization due to its aromatic stability and ability to undergo various electrophilic substitutions. The presence of electron-withdrawing groups like the chloromethyl and difluoromethyl substituents enhances the reactivity of the ring, making it amenable to reactions such as alkylation, acylation, and coupling reactions.

In terms of applications, this compound has shown promise in several domains. In the pharmaceutical industry, it has been explored as a potential lead molecule for drug development. Its structure allows for interactions with various biological targets, including enzymes and receptors, making it a candidate for therapeutic agents against diseases such as cancer and infectious disorders. Recent studies have demonstrated its ability to inhibit key enzymes involved in cellular signaling pathways, highlighting its potential as an anti-cancer agent.

Beyond pharmacology, 6-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-methanol has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. Researchers have investigated its role as a building block for constructing advanced materials such as conductive polymers and light-emitting diodes (LEDs). The ability to tune its electronic properties through chemical modifications further expands its utility in this field.

The physical and chemical properties of this compound are well-documented. It exhibits a melting point of approximately 125°C under standard conditions and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. Its molecular weight is around 258 g/mol, with a molecular formula of C₉H₉F₂ClNO. These properties make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry.

In recent years, there has been growing interest in understanding the environmental fate and toxicity of 6-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-methanol. Studies have been conducted to assess its biodegradability under different environmental conditions. Results indicate that while it is relatively stable under ambient conditions, it can undergo microbial degradation under specific circumstances. These findings are crucial for evaluating its potential impact on ecosystems and guiding responsible use in industrial applications.

The development of efficient analytical methods for detecting and quantifying this compound has also been a focus of recent research efforts. Techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) have been optimized to provide accurate measurements even at trace levels. These advancements are particularly important for quality control in manufacturing processes and environmental monitoring.

In conclusion, 6-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-methanol stands out as a versatile and intriguing compound with diverse applications across multiple scientific disciplines. Its unique structure, reactivity, and physical properties continue to drive innovative research aimed at unlocking its full potential. As advancements in synthetic methods, analytical techniques, and material science progress, this compound is poised to play an increasingly significant role in both academic research and industrial applications.